3-(benzylthio)-N-[4-(4-methyl-1-piperazinyl)phenyl]propanamide
Overview
Description
3-(benzylthio)-N-[4-(4-methyl-1-piperazinyl)phenyl]propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a propanamide derivative with a molecular formula of C21H28N2OS. This compound is often referred to as BTPPA and is used in various biochemical and physiological experiments. In
Mechanism of Action
The mechanism of action of 3-(benzylthio)-N-[4-(4-methyl-1-piperazinyl)phenyl]propanamide is not fully understood. However, it has been suggested that it may act by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, it has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
3-(benzylthio)-N-[4-(4-methyl-1-piperazinyl)phenyl]propanamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have antibacterial and antifungal properties. Furthermore, it has been shown to have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(benzylthio)-N-[4-(4-methyl-1-piperazinyl)phenyl]propanamide in lab experiments is its high purity and stability. Additionally, it has a relatively low toxicity, making it safer to handle than other chemical compounds. However, one of the limitations of using this compound is its high cost, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of 3-(benzylthio)-N-[4-(4-methyl-1-piperazinyl)phenyl]propanamide in scientific research. One potential direction is the development of new metal complexes for catalytic and biological studies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases. Furthermore, the development of new fluorescent probes for the detection of metal ions in biological systems is another potential direction for future research.
Scientific Research Applications
3-(benzylthio)-N-[4-(4-methyl-1-piperazinyl)phenyl]propanamide has been widely used in scientific research due to its potential applications in various fields. It has been used as a ligand in the synthesis of metal complexes for catalytic and biological studies. Additionally, it has been used in the development of fluorescent probes for the detection of metal ions in biological systems. Furthermore, it has been used as a potential anticancer agent due to its ability to inhibit cancer cell growth.
properties
IUPAC Name |
3-benzylsulfanyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3OS/c1-23-12-14-24(15-13-23)20-9-7-19(8-10-20)22-21(25)11-16-26-17-18-5-3-2-4-6-18/h2-10H,11-17H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGDDEGBZEUPCIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)CCSCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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